Cas no 913002-87-6 (1-(4-fluorophenyl)-1H-indazol-4-amine)

• Product Name: 1-(4-fluorophenyl)-1H-indazol-4-amine
• CAS No: 913002-87-6
• MF: C₁₃H₁₀FN₃
• MW: 227.237005710602
• CID: 1962484
• PubChem ID: 24938058
• Update Time: 2025-10-31

1-(4-fluorophenyl)-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-4-amine, 1-(4-fluorophenyl)-
• 4-amino-1-(4-fluorophenyl)-1H-indazole
• 1-(4-fluorophenyl)-1H-indazol-4-amine
• NVGHFZDQPBOQFZ-UHFFFAOYSA-N
• DTXSID101287133
• AKOS040822718
• EN300-1644864
• 4-Amino-1-(4-fluorophenyl)indazole
• 1-(4-Fluorophenyl)indazol-4-amine
• DB-295095
• SCHEMBL303982
• 913002-87-6

• Inchi： 1S/C13H10FN3/c14-9-4-6-10(7-5-9)17-13-3-1-2-12(15)11(13)8-16-17/h1-8H,15H2
• InChI Key： NVGHFZDQPBOQFZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C=CC=C(C=2C=N1)N

Computed Properties

• Exact Mass: 227.086
• Monoisotopic Mass: 227.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 2.6

Additional information on 1-(4-fluorophenyl)-1H-indazol-4-amine

Introduction to 1-(4-fluorophenyl)-1H-indazol-4-amine (CAS No. 913002-87-6)

1-(4-fluorophenyl)-1H-indazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 913002-87-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential therapeutic applications. The presence of a fluorine atom at the para position of the phenyl ring and the indazole core imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery initiatives.

The indazole moiety, a fused benzene and pyrrole ring system, is well-documented for its role in various bioactive molecules. In particular, derivatives of indazole have been extensively explored for their pharmacological effects on neurological disorders, inflammation, and cancer. The introduction of a fluorine substituent at the 4-position of the phenyl ring in 1-(4-fluorophenyl)-1H-indazol-4-amine enhances its metabolic stability and binding affinity to biological targets. This modification is a common strategy in medicinal chemistry to optimize drug-like properties such as solubility, bioavailability, and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-fluorophenyl)-1H-indazol-4-amine and its biological targets. Studies suggest that this compound exhibits potent activity against certain enzymes and receptors implicated in diseases like Alzheimer's and Parkinson's. The fluorine atom's ability to participate in hydrogen bonding and π-stacking interactions with amino acid residues in protein targets further enhances its binding efficacy. These insights have guided the design of novel analogs with improved pharmacokinetic profiles.

The synthesis of 1-(4-fluorophenyl)-1H-indazol-4-amine involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. The use of advanced catalytic systems has enabled more efficient and scalable production methods. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl group with high regioselectivity. These synthetic strategies align with green chemistry principles by minimizing waste and reducing energy consumption.

In vitro studies have demonstrated that 1-(4-fluorophenyl)-1H-indazol-4-amine exhibits promising antiproliferative effects on various cancer cell lines. The compound's ability to inhibit key signaling pathways involved in tumor growth and metastasis makes it a candidate for further development into an anticancer therapeutic. Additionally, preclinical trials are underway to evaluate its safety profile and optimal dosing regimens in animal models. The results from these trials are expected to provide critical data for future human clinical investigations.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine allow it to modulate the pharmacological activity of molecules in diverse ways. In the case of 1-(4-fluorophenyl)-1H-indazol-4-amine, the fluorine atom contributes to enhanced binding affinity and metabolic stability, which are crucial factors for drug efficacy. Ongoing research is exploring additional fluorinated derivatives to further optimize these properties while minimizing potential side effects.

Another area of interest is the potential application of 1-(4-fluorophenyl)-1H-indazol-4-amine in treating neurological disorders. Experimental evidence suggests that this compound may interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as depression and anxiety. The precise mechanisms underlying these effects are under active investigation, but early findings are encouraging. Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the translation of these findings into clinical practice.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration, integrating expertise from organic chemistry, biochemistry, pharmacology, and computational biology. 1-(4-fluorophenyl)-1H-indazol-4-amine exemplifies this synergy, as its discovery and optimization involve contributions from multiple scientific disciplines. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are able to rapidly identify promising candidates like this one for further development.

In conclusion,1-(4-fluorophenyl)-1H-indazol-4-amine (CAS No. 913002-87-6) represents a compelling example of how structural modifications can enhance the therapeutic potential of a molecular scaffold. Its unique combination of chemical features makes it a versatile tool for drug discovery across multiple disease areas. As research progresses, it is anticipated that additional derivatives will be developed with even greater efficacy and safety profiles, ultimately benefiting patients worldwide.